Cas no 848002-63-1 (Tert-butyl 3-(hydroxymethyl)-4-(1-phenylethylamino)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(hydroxymethyl)-4-(1-phenylethylamino)piperidine-1-carboxylate
• CAS No: 848002-63-1
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• MDL: MFCD32690919
• CID: 5061764
• Update Time: 2025-10-28

Tert-butyl 3-(hydroxymethyl)-4-(1-phenylethylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-[[(R)-1-phenylethyl]amino]piperidine-3-methanol
• SY032367
• SY247991
• (3R,4S)-1-Boc-3-(hydroxymethyl)-4-[[(S)-1-phenylethyl]amino]piperidine
• tert-butyl 3-(hydroxymethyl)-4-(1-phenylethylamino)piperidine-1-carboxylate
• Tert-butyl 3-(hydroxymethyl)-4-(1-phenylethylamino)piperidine-1-carboxylate

• MDL： MFCD32690919
• Inchi： 1S/C19H30N2O3/c1-14(15-8-6-5-7-9-15)20-17-10-11-21(12-16(17)13-22)18(23)24-19(2,3)4/h5-9,14,16-17,20,22H,10-13H2,1-4H3
• InChI Key： SZXNYMLUTIAJKC-UHFFFAOYSA-N
• SMILES： OCC1CN(C(=O)OC(C)(C)C)CCC1NC(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 402
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 3-(hydroxymethyl)-4-(1-phenylethylamino)piperidine-1-carboxylate

Tert-butyl 3-(hydroxymethyl)-4-(1-phenylethylamino)piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-(hydroxymethyl)-4-(1-phenylethylamino)piperidine-1-carboxylate (CAS No. 848002-63-1) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse applications in drug design, materials science, and synthetic chemistry. The structure of this compound is characterized by a piperidine ring substituted with a hydroxymethyl group at the 3-position and a 1-phenylethylamino group at the 4-position, with a tert-butyl carboxylate moiety attached to the nitrogen atom at position 1.

The synthesis of tert-butyl 3-(hydroxymethyl)-4-(1-phenylethylamino)piperidine-1-carboxylate involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the aromatic and aliphatic components of this compound. Additionally, the use of chiral auxiliaries has facilitated the stereocontrol required for the hydroxymethyl and amino substituents.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Piperidine derivatives are known for their ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and enzyme activities. Recent studies have demonstrated that tert-butyl 3-(hydroxymethyl)-4-(1-phenylethylamino)piperidine-1-carboxylate exhibits selective binding affinity towards certain GPCR subtypes, making it a valuable lead compound for drug discovery efforts in neurology and oncology.

In terms of chemical properties, this compound exhibits interesting reactivity due to its combination of electron-donating and electron-withdrawing groups. The hydroxymethyl group introduces hydrophilic character, while the tert-butyl carboxylate moiety provides steric bulk and lipophilicity. These contrasting properties make the compound versatile in both solution-phase and solid-phase synthesis strategies. Furthermore, its stability under various reaction conditions has been validated through extensive spectroscopic analysis, including NMR and mass spectrometry.

From an environmental standpoint, the ecological impact of tert-butyl 3-(hydroxymethyl)-4-(1-phenylethylamino)piperidine-1-carboxylate has been a subject of recent research interest. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further investigations are required to fully understand its persistence in different ecosystems and its potential risks to aquatic life.

In conclusion, tert-butyl 3-(hydroxymethyl)-4-(1-phenylethylamino)piperidine-1-carboxylate (CAS No. 848002-63-1) stands out as a multifaceted organic compound with wide-ranging applications across chemistry and biology. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset for future research and development endeavors.